Cas no 28023-86-1 (3,5-diphenylphenol)

3,5-diphenylphenol structure

Product Name:3,5-diphenylphenol

CAS No:28023-86-1

Molecular Formula:C₁₈H₁₄O

Molecular Weight:246.30316

MDL:MFCD00437866

CID:1433283

PubChem ID:3554625

3,5-diphenylphenol Properties

Names and Identifiers

- 3,5-diphenylphenol
- 5'-Hydroxy-m-terphenyl
- 5-Oxy-1.3-diphenyl-benzol
- AC1MS70P
- m-Terphenyl-5'-ol
- 3,5-diphenyl-phenol
- [1,1',3',1'']terphenyl-5'-ol
- CHEMBL484969
- 5-phenylbiphenyl-3-ol
- SureCN218214
- BS-27765
- 28023-86-1
- DTXSID30393593
- CSYMXGSXCONTDD-UHFFFAOYSA-N
- MFCD00437866
- 5-PHENYL-[1,1'-BIPHENYL]-3-OL
- SCHEMBL218214
- [1,1':3',1''-Terphenyl]-5'-ol
- G72314
- DB-240790
- MDL： MFCD00437866
- InChIKey： CSYMXGSXCONTDD-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H14O/c19-18-12-16(14-7-3-1-4-8-14)11-17(13-18)15-9-5-2-6-10-15/h1-13,19H
- SMILES： C1=CC=C(C=C1)C2=CC(=CC(=C2)O)C3=CC=CC=C3

Computed Properties

Exact Mass: 246.10452
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 246.104465066g/mol
Heavy Atom Count: 19
Complexity: 237
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.8
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

3,5-diphenylphenol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BETJ-100mg	3,5-Diphenylphenol	28023-86-1	98%	100mg	$167.00	2024-05-07
A2B Chem LLC	AF31623-100mg	3,5-Diphenylphenol	28023-86-1	98%	100mg	$122.00
abcr	AB272244-1 g	3,5-Diphenylphenol; 98%	28023-86-1		1 g	€467.00	2023-07-20
Ambeed	A796382-100mg	[1,1':3',1''-Terphenyl]-5'-ol	28023-86-1	98%	100mg	$167.0	2024-08-03
Chemenu	CM344816-1g	3,5-Diphenylphenol	28023-86-1	95%+	1g	$358
TRC	D496413-10mg	3,5-Diphenylphenol	28023-86-1		10mg	$ 50.00	2022-06-05

3,5-diphenylphenol Related Literature

1. Contents list

Nanoscale, 2017,9, 2099-2108
2. The open molecular framework of paramagnetic lithium octabutoxy-naphthalocyanine: implications for the detection of oxygen and nitric oxide using EPR spectroscopy†

Ramasamy P. Pandian,Young-Il Kim,Patrick M. Woodward,Jay L. Zweier,Periakaruppan T. Manoharan,Periannan Kuppusamy J. Mater. Chem., 2006,16, 3609-3618
3. Luminescence properties of Ca2Si5N8:Eu2+ prepared by gas-pressed sintering using BaF2 as flux and cation substitution†

Chuang Wang,Zhengyan Zhao,Xicheng Wang,Yanyan Li,Quansheng Wu,Yuhua Wang RSC Adv., 2014,4, 55388-55393
4. An integrated quartz tube atom trap coupled with solid sampling electrothermal vapourization and its application to detect trace lead in food samples by atomic fluorescence spectrometry†

Xuefei Mao,Dong Lu,Xiaofang Zhu,Yongzhong Qian J. Anal. At. Spectrom., 2016,31, 2253-2260
5. Rapid preparation of a self-adhesive PAA ionic hydrogel using lignin sulfonate–Al3+ composite systems for flexible moisture-electric generators†

Jinchao Zhang,Jingshun Zhuang,Lirong Lei,Yi Hou J. Mater. Chem. A, 2023,11, 3546-3555
6. Anthropogenic nanoparticles in the environment

Environ. Sci.: Processes Impacts, 2013,15, 19-20
7. Rhodium(ii)-catalyzed direct sulfenylation of diazooxindoles with disulfides†

Hari Datta Khanal,Sung Hong Kim,Yong Rok Lee RSC Adv., 2016,6, 58501-58510
8. Index of subjects

Annu. Rep. Prog. Chem., 1916,13, 280-283
9. Facile synthesis of well-defined linear-comb highly branched poly(ε-caprolactone) using hydroxylated polybutadiene and organocatalyst

Yingying Ren,Qing Gao,Cheng Zhou,Zhiyong Wei,Yu Zhang,Yang Li RSC Adv., 2015,5, 27421-27430
10. Incarceration of one or two phosphate or arsenate species within nanojars, capped nanojars and nanohelicages: helical chirality from two closely-spaced, head-to-head PO43− or AsO43− ions†

Chem. Commun., 2015,51, 10341-10344

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:28023-86-1)3,5-diphenylphenol

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price($):150.0/255.0/686.0